Cas no 1806905-21-4 (Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806905-21-4
• MF: C₁₁H₉ClF₅NO₂
• MW: 317.639679670334
• CID: 4874304
• Update Time: 2025-05-21

Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF5NO2/c1-2-20-7(19)4-5-3-6(10(13)14)18-9(12)8(5)11(15,16)17/h3,10H,2,4H2,1H3
• InChI Key： XFFDYFALEOPZAX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C(=CC(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806905-21-4)

Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806905-21-4) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their unique chemical properties and versatility in synthetic chemistry. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its reactivity and stability, making it a valuable intermediate in the development of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged due to their role in optimizing crop protection agents and drug discovery. Researchers and industry professionals frequently search for terms like "synthesis of ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate" or "applications of CAS 1806905-21-4", reflecting the growing interest in this compound. Its structural features, such as the chloro and acetate functional groups, contribute to its adaptability in cross-coupling reactions and nucleophilic substitutions, which are critical for designing novel agrochemicals and pharmaceuticals.

The compound's molecular formula, C₁₁H₉ClF₅NO₂, highlights its complexity and potential for customization. Its high thermal stability and low volatility make it suitable for formulations requiring prolonged shelf life and controlled release. Additionally, the pyridine core is a common motif in many FDA-approved drugs, further underscoring its relevance in medicinal chemistry. Recent studies have explored its use in developing next-generation fungicides and herbicides, addressing global challenges like pesticide resistance and sustainable agriculture.

From an environmental perspective, Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is designed to minimize ecological impact while maintaining efficacy. Innovations in green chemistry have led to more efficient synthesis routes, reducing waste and energy consumption. This aligns with the increasing focus on sustainable chemical production, a topic frequently searched by professionals seeking eco-friendly alternatives. The compound's biodegradability and low toxicity profile further enhance its appeal for regulatory-compliant applications.

In the pharmaceutical sector, this compound has shown promise as a building block for drug candidates targeting infectious diseases and metabolic disorders. Its fluorine-rich structure improves bioavailability and metabolic stability, key factors in drug design. Queries such as "CAS 1806905-21-4 in drug development" or "fluorinated pyridines in medicine" reflect the intersection of chemistry and healthcare innovation. Collaborative research between academia and industry continues to uncover new therapeutic potentials for this versatile molecule.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Ethyl 2-chloro-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate and ensuring its purity. Quality control is paramount, as impurities can affect performance in end-use applications. Manufacturers and suppliers often highlight high-purity grades and custom synthesis options to meet diverse research needs. This attention to detail supports reproducibility and reliability in both laboratory and industrial settings.

Looking ahead, the compound's adaptability positions it as a cornerstone in emerging technologies such as precision agriculture and targeted drug delivery. As the scientific community explores novel fluorination strategies and catalytic processes, CAS 1806905-21-4 is expected to play a pivotal role in advancing these fields. Its integration into high-throughput screening platforms and combinatorial chemistry further expands its utility, making it a subject of ongoing investigation and innovation.